Mechanoluminescence, thermoluminescence, optically stimulated luminescence and photoluminescence in SrAl2O4:Eu micro- and nanophosphors: effect of particle size and annealing in different atmospheres†
RSC Advances Pub Date: 2023-08-29 DOI: 10.1039/D3RA02514D
Abstract
SrAl2O4:Eu in microcrystalline form was prepared by a combustion method. The formation of the material in a single phase was confirmed by XRD analysis. The material was crushed and sieved to get particles with different particle size ranges. It was further ball milled for 1–7 days to get particles in the nanosize ranges. The broadening of the XRD peaks of the phosphor material in nanocrystalline form was used to determine average particle sizes. The shapes and sizes of these particles could also be seen in FESEM images. The materials thus obtained were annealed in reducing (10% H2 in Ar) and oxidizing (in air) atmospheres at different temperatures for 1.0 h. The increase in the mechanoluminescence (ML) intensity on annealing in a reducing atmosphere at different temperatures and decrease on annealing in an oxidizing atmosphere could be attributed to redox reactions. This was further confirmed by PL measurements. Mechanoluminescence (ML), thermoluminescence (TL), and optically stimulated luminescence (OSL) of the materials were studied. In all three cases (i.e., ML, TL, and OSL), the intensities are found to decrease with the particle size. A large shift of approximately 20 °C in the main peak of TL glow curves of micro- and nanocrystalline materials shows a widening of the band gap due to the particle size effect. A decrease in piezoelectric constant (d33) and field (F V m−1) with particle size was also observed. The present systematic study of particle size effect (over a wide range of particle sizes) on ML has great importance from a technological and application point of view for developing stress sensors.
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